(4R)-1-Boc-4-ethoxy-L-proline

• IUPAC Name: (2S,4R)-4-ethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C12H21NO5/c1-5-17-8-6-9(10(14)15)13(7-8)11(16)18-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key: UPAHQJOZYJQXQX-BDAKNGLRSA-N
• Canonical SMILES: CCOC1CC(N(C1)C(=O)OC(C)(C)C)C(=O)O
• Isomeric SMILES: CCO[C@@H]1C[C@H](N(C1)C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C12H21NO5
• Molecular Weight: 259.30 g/mol

Description

(4R)-1-Boc-4-ethoxy-L-proline is a chemical compound that belongs to the class of proline derivatives. It is a white crystalline powder that is used in various scientific research applications.

Mechanism of Action

The mechanism of action of (4R)-1-Boc-4-ethoxy-L-proline is not fully understood. However, it is believed to act as a proline analog and interact with proline-binding proteins.
Biochemical and Physiological Effects:
(4R)-1-Boc-4-ethoxy-L-proline has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of prolyl oligopeptidase, an enzyme involved in the degradation of neuropeptides. It has also been reported to inhibit the growth of cancer cells and exhibit anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4R)-1-Boc-4-ethoxy-L-proline is its versatility in scientific research applications. It can be used as a building block for the synthesis of various peptides and peptidomimetics. However, one of the limitations of (4R)-1-Boc-4-ethoxy-L-proline is its relatively high cost.

Future Directions

There are many future directions for the use of (4R)-1-Boc-4-ethoxy-L-proline in scientific research. One potential area of research is the development of novel peptidomimetics for the treatment of various diseases. Another potential area of research is the investigation of the mechanism of action of (4R)-1-Boc-4-ethoxy-L-proline and its interaction with proline-binding proteins.
Conclusion:
In conclusion, (4R)-1-Boc-4-ethoxy-L-proline is a versatile chemical compound that has found widespread use in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on (4R)-1-Boc-4-ethoxy-L-proline is needed to fully understand its potential in scientific research.

Synthesis Methods

The synthesis of (4R)-1-Boc-4-ethoxy-L-proline involves the reaction of ethyl 4-bromobutyrate with proline in the presence of a base. The resulting intermediate is then reacted with di-tert-butyl dicarbonate to obtain (4R)-1-Boc-4-ethoxy-L-proline.

Scientific Research Applications

(4R)-1-Boc-4-ethoxy-L-proline has been widely used in scientific research as a building block for the synthesis of various peptides and peptidomimetics. It has also been used as a chiral auxiliary in asymmetric synthesis.